N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]-2,6-dimethoxybenzamide

• Molecular Formula: C22H26ClN3O4
• Molecular Weight: 431.9 g/mol
• IUPAC Name: N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C22H26ClN3O4/c1-4-20(27)26-12-10-25(11-13-26)17-9-8-15(23)14-16(17)24-22(28)21-18(29-2)6-5-7-19(21)30-3/h5-9,14H,4,10-13H2,1-3H3,(H,24,28)
• InChI Key: HPWKVUHODYZRLK-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C3=C(C=CC=C3OC)OC

Description

N-[5-chloro-2-(4-propanoylpiperazin-1-yl)phenyl]-2,6-dimethoxybenzamide, commonly known as 'compound X', is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in preclinical studies for the treatment of various diseases.

Scientific Research Applications

Compound X has shown potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In preclinical studies, compound X has demonstrated anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. It has also shown anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Moreover, compound X has shown neuroprotective effects by preventing neuronal cell death and reducing oxidative stress.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. In cancer cells, compound X has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and induction of apoptosis. In inflammation, compound X has been shown to inhibit the activation of NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In neurodegenerative disorders, compound X has been shown to activate the Nrf2-ARE signaling pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
Compound X has shown various biochemical and physiological effects in preclinical studies. In cancer cells, compound X has been shown to induce cell cycle arrest and apoptosis. In inflammation, compound X has been shown to reduce the production of pro-inflammatory cytokines and inhibit the recruitment of immune cells. In neurodegenerative disorders, compound X has been shown to reduce oxidative stress and prevent neuronal cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using compound X in lab experiments is its high potency and selectivity towards specific targets. Moreover, compound X has shown good pharmacokinetic properties, including good oral bioavailability and low toxicity. However, one of the limitations of using compound X is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of compound X. One of the potential applications of compound X is in the treatment of Alzheimer's disease, where it has shown promising results in preclinical studies. Moreover, the combination of compound X with other drugs or therapies may enhance its therapeutic efficacy and reduce the risk of drug resistance. Furthermore, the development of analogs or derivatives of compound X may lead to the discovery of more potent and selective compounds with improved pharmacokinetic properties.
Conclusion:
In conclusion, compound X is a synthetic compound with potential therapeutic applications in various diseases. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research and development of compound X may lead to the discovery of new treatments for various diseases.

Synthesis Methods

The synthesis of compound X involves a multi-step process that includes the reaction of 5-chloro-2-nitroaniline with 4-propanoylpiperazine, followed by the reduction of the nitro group and subsequent coupling with 2,6-dimethoxybenzoyl chloride. The final product is obtained after purification and characterization using various analytical techniques such as NMR, IR, and mass spectrometry.